Ethyl 2-(benzylamino)-5-bromonicotinate
Overview
Description
Ethyl 2-(benzylamino)-5-bromonicotinate (EBNB) is a synthetic organic compound used in scientific research and laboratory experiments. It is a derivative of nicotinic acid, a naturally occurring substance found in plants, and is used in a variety of fields, including biochemistry, physiology, and pharmacology. EBNB has a number of useful properties, such as being water-soluble and non-toxic, making it an ideal compound for laboratory experiments.
Mechanism of Action
Target of Action
Compounds like Ethyl 2-(benzylamino)-5-bromonicotinate often target enzymes or receptors in the body. These targets are usually proteins that play crucial roles in biochemical pathways .
Mode of Action
The compound might interact with its target by binding to the active site or another crucial part of the target molecule, thereby altering its function .
Biochemical Pathways
The compound could affect various biochemical pathways, depending on its specific target. For instance, if the target is an enzyme, the compound could inhibit or enhance the enzyme’s activity, thereby affecting the biochemical pathway in which the enzyme is involved .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would determine its bioavailability. Factors such as the compound’s solubility, stability, and molecular size could influence these properties .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific biochemical pathways it affects. These effects could range from changes in cell signaling to alterations in metabolic processes .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules could influence the compound’s action, efficacy, and stability .
Advantages and Limitations for Lab Experiments
One of the main advantages of using Ethyl 2-(benzylamino)-5-bromonicotinate in laboratory experiments is that it is water-soluble and non-toxic. This makes it an ideal compound for use in a variety of laboratory experiments. However, there are some limitations to using Ethyl 2-(benzylamino)-5-bromonicotinate in laboratory experiments. For example, it is not very stable and may degrade over time. In addition, it is not very soluble in organic solvents, so it may not be suitable for some laboratory experiments.
Future Directions
Future research on Ethyl 2-(benzylamino)-5-bromonicotinate could focus on further elucidating its mechanism of action and its effects on various physiological processes. In addition, further research could focus on developing more efficient and stable synthetic methods for producing Ethyl 2-(benzylamino)-5-bromonicotinate. Furthermore, research could focus on developing new applications for Ethyl 2-(benzylamino)-5-bromonicotinate, such as in drug delivery systems or as a tool for diagnosing and treating various diseases. Finally, further research could focus on developing new derivatives of Ethyl 2-(benzylamino)-5-bromonicotinate that may have improved properties or applications.
Scientific Research Applications
Ethyl 2-(benzylamino)-5-bromonicotinate is used in a variety of scientific research applications, including biochemistry, physiology, and pharmacology. In biochemistry, it has been used to study the structure and function of enzymes, as well as to investigate the mechanism of action of various drugs. In physiology, Ethyl 2-(benzylamino)-5-bromonicotinate has been used to study the effects of various drugs on various physiological processes, such as the regulation of blood pressure and heart rate. In pharmacology, Ethyl 2-(benzylamino)-5-bromonicotinate has been used to study the pharmacokinetics and pharmacodynamics of various drugs.
properties
IUPAC Name |
ethyl 2-(benzylamino)-5-bromopyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrN2O2/c1-2-20-15(19)13-8-12(16)10-18-14(13)17-9-11-6-4-3-5-7-11/h3-8,10H,2,9H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LAJSBYOMUXYWBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC(=C1)Br)NCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701189264 |
Source
|
| Record name | Ethyl 5-bromo-2-[(phenylmethyl)amino]-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701189264 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(benzylamino)-5-bromonicotinate | |
CAS RN |
1186404-92-1 |
Source
|
| Record name | Ethyl 5-bromo-2-[(phenylmethyl)amino]-3-pyridinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1186404-92-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 5-bromo-2-[(phenylmethyl)amino]-3-pyridinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701189264 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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